molecular formula C8H7BrFNO B14829708 2-Bromo-4-cyclopropoxy-5-fluoropyridine

2-Bromo-4-cyclopropoxy-5-fluoropyridine

Cat. No.: B14829708
M. Wt: 232.05 g/mol
InChI Key: DXLYVLYCLPHLBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-4-cyclopropoxy-5-fluoropyridine is a halogenated pyridine derivative featuring bromine (Br) at position 2, fluorine (F) at position 5, and a cyclopropoxy group (C₃H₅O) at position 4. This compound is structurally tailored for applications in pharmaceutical synthesis, particularly as an intermediate in cross-coupling reactions or as a scaffold for drug candidates. The bromine atom serves as a reactive site for metal-catalyzed substitutions (e.g., Suzuki-Miyaura couplings), while the fluorine enhances metabolic stability and binding affinity in bioactive molecules . The cyclopropoxy group introduces steric bulk and lipophilicity, which may influence solubility and pharmacokinetic properties.

Properties

Molecular Formula

C8H7BrFNO

Molecular Weight

232.05 g/mol

IUPAC Name

2-bromo-4-cyclopropyloxy-5-fluoropyridine

InChI

InChI=1S/C8H7BrFNO/c9-8-3-7(6(10)4-11-8)12-5-1-2-5/h3-5H,1-2H2

InChI Key

DXLYVLYCLPHLBG-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=NC=C2F)Br

Origin of Product

United States

Preparation Methods

The synthesis of 2-Bromo-4-cyclopropoxy-5-fluoropyridine typically involves the following steps:

Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and controlled reaction conditions to ensure consistency and scalability.

Chemical Reactions Analysis

2-Bromo-4-cyclopropoxy-5-fluoropyridine undergoes various chemical reactions, including:

Common reagents used in these reactions include palladium catalysts, boronic acids, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-5-fluoropyridine involves its interaction with specific molecular targets, often through binding to active sites or receptors. The exact pathways depend on the context of its use, such as in medicinal chemistry where it may inhibit or activate specific enzymes or receptors .

Comparison with Similar Compounds

Structural and Functional Analysis

The table below compares 2-bromo-4-cyclopropoxy-5-fluoropyridine with key analogs from literature:

Compound Name Substituents (Position) Molecular Weight (g/mol) Key Properties/Applications Evidence Source
2-Bromo-4-cyclopropoxy-5-fluoropyridine Br (2), cyclopropoxy (4), F (5) ~232 (estimated) High lipophilicity; potential Suzuki coupling intermediate Inferred
2-Bromo-4-chloro-5-fluoropyridine Br (2), Cl (4), F (5) 210.43 Nucleophilic substitution reactions; pharmaceutical intermediate
2-Bromo-5-fluoropyridine-4-boronic acid Br (2), B(OH)₂ (4), F (5) 234.83 Suzuki-Miyaura cross-coupling partner
4-Bromo-5-chloro-2-fluoropyridine Br (4), Cl (5), F (2) 210.43 Similarity score: 0.80; halogen versatility in synthesis
2-Bromo-5-(piperidin-4-yl)pyridine Br (2), piperidinyl (5) 257.15 Basic nitrogen enhances binding in drug discovery

Key Differences

Substituent Effects :

  • Cyclopropoxy vs. Chlorine : Replacing Cl (electron-withdrawing) with cyclopropoxy (electron-donating via oxygen) alters electronic density on the pyridine ring. This may reduce reactivity in SNAr reactions but enhance stability in acidic conditions .
  • Boronic Acid vs. Cyclopropoxy : The boronic acid group () enables cross-coupling reactions, whereas cyclopropoxy may hinder such reactivity due to steric hindrance .

Molecular Properties: The cyclopropoxy group increases molecular weight (~232 vs.

Synthetic Utility :

  • Halogenated analogs (e.g., 2-bromo-4-chloro-5-fluoropyridine) are preferred for sequential functionalization via halogen exchange .
  • Piperidine-substituted derivatives () are prioritized in kinase inhibitor synthesis due to nitrogen’s hydrogen-bonding capability .

Notes

  • Reactivity Considerations : Cyclopropoxy’s ring strain may lead to unique reactivity under thermal or acidic conditions, such as ring-opening reactions, which are absent in chloro or boronic acid analogs.
  • Pharmaceutical Relevance : The combination of Br (for coupling), F (for metabolic stability), and cyclopropoxy (for lipophilicity) positions this compound as a versatile intermediate in CNS drug development.
  • Data Limitations : Direct experimental data on 2-bromo-4-cyclopropoxy-5-fluoropyridine are sparse; inferences are drawn from structural analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.